Cas no 1226258-10-1 (b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol)

• Product Name: b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol
• CAS No: 1226258-10-1
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 4688919
• PubChem ID: 77130637
• Update Time: 2025-10-28

b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-methoxy-4-phenylmethoxyphenyl)ethanol
• 2-amino-2-[4-(benzyloxy)-3-methoxyphenyl]ethan-1-ol
• b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol
• 1226258-10-1
• beta-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

• Inchi： 1S/C16H19NO3/c1-19-16-9-13(14(17)10-18)7-8-15(16)20-11-12-5-3-2-4-6-12/h2-9,14,18H,10-11,17H2,1H3
• InChI Key： CNPCDJGSLHUZQL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)C(CO)N

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.7

Additional information on b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol

Introduction to b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS No: 1226258-10-1)

b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, identified by the Chemical Abstracts Service Number (CAS No) 1226258-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a subject of extensive research for potential applications in drug discovery and molecular medicine. The presence of multiple aromatic rings and functional groups such as b-amino, methoxy, and phenylmethoxy moieties imparts unique chemical properties that are being explored for their pharmacological significance.

The b-amino group, in particular, is a key feature that distinguishes this compound from simpler aromatic derivatives. B-amino acids and their derivatives are well-known for their role in enzyme inhibition, peptidomimetic design, and as intermediates in the synthesis of bioactive molecules. The methoxy and phenylmethoxy substituents further enhance the compound's versatility by introducing hydrophilic and lipophilic characteristics, which can influence its solubility, bioavailability, and interaction with biological targets. These structural attributes make b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the b-amino group may facilitate the formation of hydrogen bonds with specific residues in protein active sites, while the aromatic rings can engage in π-stacking interactions. These interactions are critical for designing small-molecule inhibitors or modulators with high selectivity. Additionally, the methoxy and phenylmethoxy groups can serve as pharmacophores that enhance binding stability by participating in hydrophobic interactions or by modulating the electronic properties of the binding pocket.

In the context of drug discovery, b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol has been investigated for its potential role as an intermediate in the synthesis of novel therapeutic agents. Its structural framework is amenable to modifications that can fine-tune its pharmacological profile. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or lipoxygenases. The ability to modify specific functional groups while retaining the core aromatic scaffold allows for the development of libraries of compounds with diverse biological activities.

The synthesis of b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, recent reports have highlighted innovative synthetic strategies that leverage transition-metal catalysis or asymmetric methods to streamline the preparation process. These advances not only improve efficiency but also open doors for scalable production, which is essential for preclinical and clinical studies.

One particularly intriguing aspect of this compound is its potential application in peptidomimetic chemistry. Peptides are widely used therapeutics due to their biological specificity, but they often suffer from poor stability and bioavailability. By incorporating non-peptide scaffolds like b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol, researchers aim to develop molecules that mimic peptide functions while overcoming these limitations. Such hybrid compounds could serve as novel therapeutics targeting receptors or enzymes that are otherwise difficult to modulate with traditional small molecules.

The role of computational tools in understanding the biological activity of b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners, while molecular dynamics simulations have provided insights into conformational changes upon ligand binding. These computational approaches complement experimental efforts by allowing rapid assessment of large chemical libraries and by predicting properties such as ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. Such integrated strategies accelerate the drug discovery process by prioritizing compounds with favorable characteristics early in the development pipeline.

As interest in targeted therapies grows, so does the demand for small molecules that can selectively inhibit disease-causing pathways without affecting normal physiological processes. The unique structural features of b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol make it a valuable building block for designing such selective inhibitors. For example, modifications at the b-amino position can alter substrate specificity towards particular enzymes or receptors over others. Similarly, tuning the electronic properties of the aromatic rings through substituent effects can enhance binding affinity or modulate off-target effects.

The growing body of literature on this compound underscores its significance in pharmaceutical research. Several patents have been filed detailing novel synthetic routes or applications thereof in therapeutic contexts. Additionally, academic publications report on initial biological evaluations that highlight its potential as a lead compound or intermediate for further development. These findings collectively underscore the importance of continued investigation into b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol and its derivatives.

In conclusion,b-Amino-3-methoxy-4-(phenylmethoxy)benzeneethanol (CAS No: 1226258-10-1) represents a fascinating molecule with diverse applications in pharmaceutical chemistry and drug discovery. Its complex structure, characterized by functional groups such as b-amino, methoxy, and phenylmethoxy, offers unique opportunities for designing bioactive molecules with tailored properties. Advances in synthetic methodologies coupled with computational predictions have positioned this compound as a promising candidate for further exploration both academically and industrially.